Cas no 1807288-05-6 (Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate
• CAS No: 1807288-05-6
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 4958353
• Update Time: 2025-09-27

Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO4/c1-2-18-10(17)7-3-6(16)4-9(8(7)5-15)19-11(12,13)14/h3-4,16H,2H2,1H3
• InChI Key： BDQNIBGMFHPGGH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(C(=O)OCC)=C1C#N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.7
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate

Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate (CAS No. 1807288-05-6): An Overview of Its Structure, Properties, and Applications

Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate (CAS No. 1807288-05-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its distinctive cyano, hydroxy, and trifluoromethoxy functional groups, exhibits a range of properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials research.

The molecular structure of Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate is composed of a benzene ring substituted with a cyano group at the 2-position, a hydroxy group at the 5-position, and a trifluoromethoxy group at the 3-position. The ethyl ester group is attached to the carboxylic acid functionality at the 1-position. This intricate arrangement of functional groups imparts specific chemical and physical properties to the compound, making it an interesting subject for both academic and industrial research.

One of the key features of Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate is its cyano group, which is known for its strong electron-withdrawing effect. This property can influence the compound's reactivity and stability, making it suitable for use in synthetic reactions where electron-withdrawing groups are beneficial. Additionally, the presence of the hydroxy group provides opportunities for further functionalization through reactions such as esterification or ether formation.

The trifluoromethoxy group is another critical component of the molecule. This fluorinated moiety is known for its hydrophobic nature and can significantly affect the solubility and partitioning behavior of the compound. In pharmaceutical applications, this property can be leveraged to optimize drug delivery and bioavailability. Recent studies have shown that compounds containing trifluoromethoxy groups can exhibit enhanced metabolic stability and reduced toxicity, making them attractive candidates for drug development.

In terms of physical properties, Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate typically appears as a white or off-white solid at room temperature. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are important considerations when designing synthetic routes or formulating pharmaceutical products.

The synthesis of Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate can be achieved through various methods, depending on the desired purity and scale of production. One common approach involves the reaction of 3-trifluoromethoxybenzaldehyde with ethyl cyanoacetate in the presence of a base, followed by subsequent hydrolysis and esterification steps. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption.

In the context of medicinal chemistry, Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate has shown promise as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For example, research published in the *Journal of Medicinal Chemistry* has highlighted its efficacy as a potent inhibitor of protein kinase C (PKC), which plays a crucial role in various cellular processes including cell proliferation and apoptosis.

Beyond its pharmaceutical applications, Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate has also found use in materials science. Its unique combination of functional groups makes it suitable for applications in polymer chemistry, where it can be incorporated into polymer backbones to impart specific properties such as enhanced thermal stability or improved mechanical strength. Additionally, its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis.

In conclusion, Ethyl 2-cyano-5-hydroxy-3-(trifluoromethoxy)benzoate (CAS No. 1807288-05-6) is a multifaceted compound with a wide range of potential applications. Its distinctive molecular structure endows it with valuable chemical properties that make it an attractive candidate for both academic research and industrial development. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.